Cas no 88400-72-0 (2-Propenoic acid, 3-(1,4,4-trimethyl-2-oxocyclopentyl)-, ethyl ester)

• Product name: 2-Propenoic acid, 3-(1,4,4-trimethyl-2-oxocyclopentyl)-, ethyl ester
• CAS No: 88400-72-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 634104
• PubChem ID: 71408495

2-Propenoic acid, 3-(1,4,4-trimethyl-2-oxocyclopentyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,4,4-trimethyl-2-oxocyclopentyl)-, ethyl ester
• ethyl 3-(1,4,4-trimethyl-2-oxocyclopentyl)prop-2-enoate
• DTXSID40828306
• 88400-72-0

• Inchi： InChI=1S/C13H20O3/c1-5-16-11(15)6-7-13(4)9-12(2,3)8-10(13)14/h6-7H,5,8-9H2,1-4H3
• InChI Key： LMEZLESFGHFIJJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=CC1(CC(CC1=O)(C)C)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.3